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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-1,3-oxazolidin-

2-one

CAS No.: 5198-49-2

Cat. No.: B14113976

Get Quote

Executive Summary & Chemical Profile[2][3]
This guide outlines the critical disposal protocols for 3-(4-Chlorophenyl)-1,3-oxazolidin-2-
one. As a halogenated nitrogen heterocycle, this compound presents specific challenges for

thermal destruction. It must never be commingled with general organic waste streams.

Improper disposal risks damaging catalytic oxidizers in waste treatment facilities and creating

toxic byproducts (dioxins/furans) if incinerated without acid gas scrubbing.

Chemical Identity & GHS Classification[4][5]
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Parameter Specification

Chemical Name 3-(4-Chlorophenyl)-1,3-oxazolidin-2-one

CAS Number 5198-49-2

Molecular Formula C₉H₉NO₂

Waste Class Halogenated Organic (RCRA Hazardous)

Primary Hazards
Acute Toxicity (Oral), Serious Eye Damage,

Aquatic Toxicity

Critical Hazard Note: This compound contains a chlorine atom attached to an aromatic ring.

Upon combustion, it generates hydrogen chloride (HCl) gas.[1] If disposed of in non-

halogenated streams, it can corrode incinerator infrastructure.[1]

Core Directive: The Segregation Protocol[1]
The most common compliance failure in laboratories is the "dilution" of halogenated

compounds into general organic solvent waste. You must adhere to the Strict Segregation

Rule.

Why Segregation is Non-Negotiable
Downstream Engineering: Non-halogenated waste is often used as fuel blending for cement

kilns or standard incinerators. These facilities lack the wet scrubbers required to neutralize

the acidic HCl gas produced when this compound burns.

Cost Control: Halogenated waste disposal costs 3–5x more than non-halogenated waste.

Contaminating a 20L carboy of acetone with 5g of this oxazolidinone reclassifies the entire

container as halogenated waste, tripling the disposal cost.[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Unused)
Do not dissolve the solid in solvent to "make it easier" to pour. This increases waste volume

unnecessarily.[1]
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Container Selection: Use the original container if possible. If the container is compromised,

transfer to a wide-mouth HDPE (High-Density Polyethylene) jar.

Labeling: Affix a hazardous waste tag immediately.

Constituent: "3-(4-Chlorophenyl)-1,3-oxazolidin-2-one"[1][2][3]

Hazard Checkbox: Toxic, Irritant.[1][4]

State: Solid.

Secondary Containment: Place the sealed jar inside a clear plastic bag (chemically resistant)

before placing it in the satellite accumulation area (SAA).

Scenario B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
This applies if the compound is dissolved in solvents (e.g., DCM, Ethyl Acetate, DMSO).[1]

Stream Identification:

If solvent is Halogenated (e.g., DCM): Pour into the Halogenated Waste carboy.[1]

If solvent is Non-Halogenated (e.g., Methanol): Because the solute (the oxazolidinone) is

halogenated, the entire mixture must now be treated as Halogenated Waste.[1]

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acidic workups,

neutralize before adding to the waste carboy to prevent gas generation.[1]

Log Entry: You must record the approximate concentration or mass of the oxazolidinone on

the waste container's log sheet.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Syringes)[1]

Separation: Do not throw into regular trash or biohazard bins.
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Collection: Collect in a dedicated "Solid Hazardous Waste" bucket lined with a thick (6-mil)

polyethylene bag.

Labeling: Tag the bag as "Solid Debris Contaminated with Halogenated Organics."

Visual Decision Logic (Workflow)
The following diagram illustrates the decision-making process for segregating this specific

compound to ensure regulatory compliance.
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Waste Generation:
3-(4-Chlorophenyl)-1,3-oxazolidin-2-one
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Figure 1: Decision matrix for segregating chlorophenyl oxazolidinone waste. Note that even

non-halogenated solvents must be moved to the halogenated stream once contaminated by

this compound.[1]

Emergency Spill Management
Pre-requisite: PPE (Nitrile gloves, lab coat, safety goggles).[1] If powder form is fine/dusty, use

an N95 or P100 respirator.[1]

Spill Type Immediate Action Protocol

Solid Spill

1. Do not sweep dry. This creates dust

aerosols.2. Cover with wet paper towels (water

or ethanol) to dampen.3. Scoop damp slurry into

a glass/HDPE jar.4. Wipe area with soap and

water; dispose of wipes as hazardous solid

waste.

Liquid Spill

1. Contain with absorbent pads or vermiculite.2.

Do not use sawdust (potential reaction with

oxidizers if present).3. Place saturated

absorbents into a heavy-duty plastic bag.4.

Label as "Halogenated Solvent Spill Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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